Cas no 2580207-16-3 (6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid
• CAS No: 2580207-16-3
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 5661758
• PubChem ID: 165887547
• Update Time: 2025-06-10

6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-16-3
• 6-{[(tert-butoxy)carbonyl]amino}-3,3-dimethyl-5-oxohexanoic acid
• EN300-27727019
• 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid

• Inchi： 1S/C13H23NO5/c1-12(2,3)19-11(18)14-8-9(15)6-13(4,5)7-10(16)17/h6-8H2,1-5H3,(H,14,18)(H,16,17)
• InChI Key： AQUPYOLJEVHJGT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(C)(C)CC(=O)O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Additional information on 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid

Introduction to 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid (CAS No. 2580207-16-3)

6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid, identified by its Chemical Abstracts Service (CAS) number 2580207-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to the class of amino acid derivatives, featuring a protected amine group and a unique side chain structure that makes it particularly valuable in synthetic biology and drug development applications.

The molecular structure of 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid consists of a five-carbon backbone with a carboxylic acid group at one end and an (N-Boc) protected amino group at the other. The presence of two methyl groups at the third carbon position introduces steric hindrance, which can be strategically exploited in peptide synthesis to prevent unwanted side reactions. Additionally, the 5-oxo (ketone) functionality provides a reactive site for further derivatization, making this compound a versatile building block in medicinal chemistry.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in target-based and phenotypic screening approaches. 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid has emerged as a critical reagent in the synthesis of peptidomimetics and protease inhibitors. Its structural features allow for the facile introduction of modifications while maintaining stability under various reaction conditions, which is essential for generating complex molecular architectures.

One of the most compelling applications of this compound is in the field of antibody-drug conjugates (ADCs). ADCs represent a cutting-edge therapeutic modality that combines the specificity of monoclonal antibodies with the potency of cytotoxic agents. The (N-Boc) protected amine group in 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid serves as an ideal site for coupling cytotoxic warheads or other bioactive molecules via amide bond formation. This has enabled researchers to design novel ADCs with enhanced efficacy and reduced off-target effects.

Furthermore, the steric bulk introduced by the two methyl groups at the third carbon has been leveraged in the development of constrained amino acids, which mimic specific residues in natural peptides. Such constrained analogs often exhibit improved metabolic stability and binding affinity, making them promising candidates for drug candidates. For instance, studies have demonstrated that peptidomimetics derived from 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid can effectively inhibit enzymes involved in inflammatory pathways without triggering immune responses.

The pharmaceutical industry has also explored this compound as a precursor for non-peptide drugs. By incorporating its unique structural motif into small-molecule scaffolds, researchers have identified compounds with potential therapeutic activity against diseases such as cancer and neurodegeneration. Notably, derivatives of 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid have shown promise in preclinical studies as modulators of protein-protein interactions, which are key drivers of many pathological processes.

From a synthetic chemistry perspective, 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid exemplifies the importance of functional group tolerance and modular design in drug development. Its compatibility with various coupling reagents and protecting groups allows chemists to construct intricate molecular frameworks with precision. This flexibility has been particularly valuable in fragment-based drug discovery (FBDD), where small molecular fragments are linked together to form lead compounds.

The compound’s stability under harsh reaction conditions—such as high temperatures or strong acids—has made it a preferred choice for multi-step syntheses involving oxidation or reduction steps. These robustness properties are critical for ensuring yield optimization and scalability during industrial production processes. As a result, 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid is frequently utilized in contract research organizations (CROs) and pharmaceutical companies seeking reliable building blocks for novel therapeutics.

In academic research circles, this compound has been employed to investigate enzyme mechanisms and develop new catalytic strategies. For example, its incorporation into peptide libraries has facilitated high-throughput screening campaigns aimed at identifying enzyme inhibitors with high selectivity profiles. Such efforts have contributed to our understanding of metabolic pathways and provided insights into potential drug targets for metabolic disorders.

The growing interest in green chemistry principles has also influenced how 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid is being utilized today. Researchers are increasingly favoring synthetic routes that minimize waste generation and employ sustainable solvents. This shift toward environmentally conscious methodologies aligns with broader industry trends toward greener pharmaceutical manufacturing practices.

Looking ahead, future research directions may explore the use of computational modeling to predict how modifications to 6-{(tert-butoxy)carbonylamino}-3,3-dimethyl-5-oxohexanoic acid can enhance its biological activity or improve its pharmacokinetic properties. Advances in machine learning algorithms could accelerate this process by identifying optimal molecular structures through virtual screening before experimental validation becomes necessary.

In conclusion,6-{(tert-butoxy)carbonylamino}-3, 3-dimethyl-5-oxohexanoic acid (CAS No.2580207-16-3) represents an indispensable tool in modern medicinal chemistry due to its structural versatility and functional adaptability. Its role as a key intermediate in drug discovery continues to expand as new synthetic methodologies emerge alongside increased demand for innovative therapeutics across multiple therapeutic areas including oncology, neurology,and immunology.